Cas no 259799-61-6 (2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol
• CAS No: 259799-61-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 247217
• PubChem ID: 21928169
• Update Time: 2025-05-26

2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-(aminomethyl)-6-methyl-
• 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol
• 2-Pyridinemethanol, -alpha--(aminomethyl)-6-methyl-
• 2-Pyridinemethanol, α-(aminomethyl)-6-methyl-

• Inchi： 1S/C8H12N2O/c1-6-3-2-4-7(10-6)8(11)5-9/h2-4,8,11H,5,9H2,1H3
• InChI Key： HOHNIANSOKBRLC-UHFFFAOYSA-N
• SMILES： C1(C(CN)O)=NC(C)=CC=C1

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 310.4±37.0 °C(Predicted)
• pka: 11.70±0.35(Predicted)

Additional information on 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol (CAS No. 259799-61-6)

2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol, with the CAS number 259799-61-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridine derivative, is notable for its unique structural properties and potential applications in drug development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

The molecular structure of 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol features a pyridine ring substituted with a methyl group at the 6-position and an amino alcohol side chain. This configuration imparts both hydrophilic and lipophilic characteristics, making it a versatile intermediate in medicinal chemistry. Recent studies highlight its potential in designing small-molecule inhibitors and enzyme modulators, which are critical in treating conditions like diabetes and neurodegenerative diseases.

In the context of current trends, 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol aligns with the growing demand for precision medicine and targeted therapies. Its ability to interact with specific biological pathways makes it a candidate for personalized treatment strategies. Additionally, the compound's relevance in green chemistry is being explored, as researchers seek sustainable methods for its synthesis to minimize environmental impact.

From a commercial perspective, CAS 259799-61-6 is increasingly sought after by pharmaceutical manufacturers and research institutions. Its applications extend to high-throughput screening and drug discovery, where it serves as a key scaffold for developing novel therapeutics. The compound's stability and solubility profile further enhance its utility in in vitro and in vivo studies.

For those searching for "pyridine-based amino alcohols" or "6-methylpyridine derivatives," 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol represents a prime example of this chemical class. Its synthesis routes, including reductive amination and asymmetric catalysis, are topics of active research. Furthermore, the compound's potential in bioconjugation and proteomics is being investigated, opening new avenues for diagnostic and therapeutic applications.

In summary, 2-amino-1-(6-methylpyridin-2-yl)ethan-1-ol (CAS No. 259799-61-6) is a multifaceted compound with broad implications in modern science. Its integration into drug design, biochemical research, and sustainable chemistry underscores its importance in advancing both academic and industrial innovations. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping future breakthroughs.